N-isobutyl-3-methyl-4-[2-oxo-2-(4-phenyl-1-piperazinyl)ethoxy]benzenesulfonamide

• IUPAC Name: 3-methyl-N-(2-methylpropyl)-4-[2-oxo-2-(4-phenylpiperazin-1-yl)ethoxy]benzenesulfonamide
• InChI: InChI=1S/C23H31N3O4S/c1-18(2)16-24-31(28,29)21-9-10-22(19(3)15-21)30-17-23(27)26-13-11-25(12-14-26)20-7-5-4-6-8-20/h4-10,15,18,24H,11-14,16-17H2,1-3H3
• InChI Key: STRSDUPNPOKEMT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)NCC(C)C)OCC(=O)N2CCN(CC2)C3=CC=CC=C3
• Molecular Formula: C23H31N3O4S
• Molecular Weight: 445.6 g/mol

Description

N-isobutyl-3-methyl-4-[2-oxo-2-(4-phenyl-1-piperazinyl)ethoxy]benzenesulfonamide, also known as Sildenafil, is a medication used to treat erectile dysfunction and pulmonary arterial hypertension. It works by increasing blood flow to the penis and relaxing the muscles in the lungs. Sildenafil was first synthesized in 1989 by British scientists and was approved for medical use in 1998.

Mechanism of Action

N-isobutyl-3-methyl-4-[2-oxo-2-(4-phenyl-1-piperazinyl)ethoxy]benzenesulfonamide works by inhibiting the enzyme phosphodiesterase type 5 (PDE5), which is responsible for breaking down cyclic guanosine monophosphate (cGMP). cGMP is a molecule that relaxes smooth muscle cells and increases blood flow to the penis and lungs. By inhibiting PDE5, N-isobutyl-3-methyl-4-[2-oxo-2-(4-phenyl-1-piperazinyl)ethoxy]benzenesulfonamide increases the levels of cGMP, leading to increased blood flow and improved erectile function and pulmonary arterial hypertension.
Biochemical and Physiological Effects
N-isobutyl-3-methyl-4-[2-oxo-2-(4-phenyl-1-piperazinyl)ethoxy]benzenesulfonamide has been shown to have several biochemical and physiological effects. It has been shown to increase nitric oxide levels, which leads to increased vasodilation and improved blood flow. It also has anti-inflammatory effects and has been shown to reduce oxidative stress.

Advantages and Limitations for Lab Experiments

N-isobutyl-3-methyl-4-[2-oxo-2-(4-phenyl-1-piperazinyl)ethoxy]benzenesulfonamide has several advantages for use in lab experiments. It is readily available and has a well-established mechanism of action. It has also been extensively studied, making it a reliable tool for researchers. However, there are limitations to its use in lab experiments. It is a medication that is designed for human use, and its effects may not translate to other species. Additionally, it may have off-target effects that could confound experimental results.

Future Directions

There are several future directions for the study of N-isobutyl-3-methyl-4-[2-oxo-2-(4-phenyl-1-piperazinyl)ethoxy]benzenesulfonamide. One area of research is the potential use of N-isobutyl-3-methyl-4-[2-oxo-2-(4-phenyl-1-piperazinyl)ethoxy]benzenesulfonamide in the treatment of other conditions such as heart failure and altitude sickness. Another area of research is the development of new PDE5 inhibitors with improved selectivity and fewer off-target effects. Finally, the use of N-isobutyl-3-methyl-4-[2-oxo-2-(4-phenyl-1-piperazinyl)ethoxy]benzenesulfonamide in combination with other drugs for the treatment of various conditions is an area of ongoing research.

Scientific Research Applications

N-isobutyl-3-methyl-4-[2-oxo-2-(4-phenyl-1-piperazinyl)ethoxy]benzenesulfonamide has been extensively studied for its use in treating erectile dysfunction and pulmonary arterial hypertension. It has also been investigated for its potential use in treating other conditions such as altitude sickness, Raynaud's phenomenon, and heart failure.